Cas no 1249734-07-3 (4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde)
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde
- Benzaldehyde, 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluoro-
-
- Inchi: 1S/C12H11FN2O/c1-8-9(2)15(7-14-8)12-4-3-10(6-16)5-11(12)13/h3-7H,1-2H3
- InChI Key: XZTLLKNRLNOHDB-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC=C(N2C=NC(C)=C2C)C(F)=C1
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 381.4±42.0 °C(Predicted)
- pka: 5.68±0.61(Predicted)
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292524-1.0g |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292524-50mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 50mg |
$407.0 | 2023-09-30 | ||
| Enamine | EN300-1292524-100mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 100mg |
$427.0 | 2023-09-30 | ||
| Enamine | EN300-1292524-250mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 250mg |
$447.0 | 2023-09-30 | ||
| Enamine | EN300-1292524-500mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 500mg |
$465.0 | 2023-09-30 | ||
| Enamine | EN300-1292524-1000mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 1000mg |
$485.0 | 2023-09-30 | ||
| Enamine | EN300-1292524-2500mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 2500mg |
$949.0 | 2023-09-30 | ||
| Enamine | EN300-1292524-5000mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 5000mg |
$1406.0 | 2023-09-30 | ||
| Enamine | EN300-1292524-10000mg |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 10000mg |
$2085.0 | 2023-09-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420756-50mg |
4-(4,5-Dimethyl-1h-imidazol-1-yl)-3-fluorobenzaldehyde |
1249734-07-3 | 98% | 50mg |
¥19407.00 | 2024-08-09 |
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde
Introduction to 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde (CAS No. 1249734-07-3)
4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1249734-07-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This aldehyde derivative features a conjugated system with a benzaldehyde moiety linked to a 4,5-dimethyl-1H-imidazole ring, making it a structurally intriguing molecule with potential applications in drug discovery and synthetic chemistry.
The molecular structure of 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde incorporates both electron-withdrawing and electron-donating groups, which can modulate its reactivity and biological activity. The presence of a fluorine atom at the 3-position of the benzene ring introduces unique electronic and steric properties, influencing its interactions with biological targets. Such structural features make it a valuable scaffold for developing novel therapeutic agents.
In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. The 4,5-dimethyl-1H-imidazol-1-yl moiety in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various pharmacological contexts. For instance, imidazole-based compounds have demonstrated efficacy in inhibiting enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways associated with diseases like cancer and inflammation.
Moreover, the aldehyde functionality in 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde serves as a versatile handle for further chemical modifications. Aldehydes are well-known for their ability to participate in condensation reactions with nucleophiles, including amines and hydrazines, allowing for the synthesis of more complex molecules such as Schiff bases and heterocyclic compounds. These derivatives can then be explored for their pharmacological properties.
Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Virtual screening methods leverage molecular docking algorithms to predict how 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde might interact with target proteins. Preliminary simulations suggest that this compound could exhibit inhibitory effects on certain protein kinases, which are overactive in many cancers. This hypothesis is supported by experimental studies that have identified similar imidazole-containing aldehydes as promising candidates for kinase inhibition.
The fluorine atom in the benzaldehyde ring is another critical feature that contributes to the compound's potential utility. Fluorinated aromatic compounds are frequently incorporated into drugs due to their improved metabolic stability and enhanced binding affinity. For example, fluoroalkyl groups can increase the lipophilicity of a molecule, facilitating its penetration across biological membranes. Additionally, fluorine atoms can influence the conformational flexibility of the molecule, affecting its binding mode to biological targets.
In the context of drug development, 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde could serve as a key intermediate in the synthesis of more complex drug candidates. Its unique structural motifs—combining an aldehyde group with an imidazole ring and a fluorine substituent—make it an attractive building block for medicinal chemists. By modifying different parts of the molecule while retaining this core structure, researchers can explore a wide range of biological activities without starting from scratch.
One particularly exciting area of research involves using 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde as a precursor for developing antiviral agents. The imidazole ring has been implicated in interactions with viral proteases and polymerases, making it a logical target for antiviral drug design. Furthermore, the aldehyde group provides a site for covalent bond formation with viral proteins or nucleic acids, potentially leading to mechanisms that inhibit viral replication.
The synthesis of 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde itself presents an interesting challenge due to its multi-functional nature. Traditional synthetic routes might involve condensation reactions between appropriately substituted benzaldehydes and imidazole derivatives under controlled conditions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions could also be employed to introduce the fluorine atom at the desired position with high selectivity.
As research progresses, the pharmaceutical industry continues to invest in innovative approaches to drug discovery. Compounds like 4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde exemplify how structural complexity can be leveraged to develop molecules with tailored properties. By integrating insights from computational modeling with experimental validation, scientists are uncovering new therapeutic opportunities that were previously inaccessible.
In conclusion, 1249734 CAS NO 12497340703 represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features—combining an aldehyde group with an imidazole ring and a fluorine substituent—make it a valuable scaffold for developing novel therapeutic agents. As research into its biological activities continues, 12497340703 may play a pivotal role in addressing some of today's most pressing medical challenges.
1249734-07-3 (4-(4,5-dimethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)